![molecular formula C19H20FN5O3 B2691384 1-(2-Fluorophenyl)-3-(2-oxo-2-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethyl)imidazolidin-2-one CAS No. 2034396-51-3](/img/structure/B2691384.png)
1-(2-Fluorophenyl)-3-(2-oxo-2-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethyl)imidazolidin-2-one
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Description
1-(2-Fluorophenyl)-3-(2-oxo-2-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C19H20FN5O3 and its molecular weight is 385.399. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathway and Antibacterial Activity
Metabolic Studies and Antibacterial Potential : A novel linezolid analogue, similar in structure to the compound , demonstrated excellent activity against Gram-positive organisms, including methicillin-resistant Staphylococcus aureus (MRSA). Metabolic biotransformation studies identified key metabolites and suggested a primary metabolic pathway involving amide hydrolysis, highlighting its potential for further pharmacodynamic and toxicodynamic studies (Sang et al., 2016).
Synthesis and Evaluation of Novel Compounds
Novel Synthesis for Neurodegenerative Disorders : Research into pyridazinone-based inhibitors, structurally related to the query compound, has led to the discovery of highly potent and selective molecules with good pharmacokinetic profiles. One such compound, showing promising results for the treatment of schizophrenia through PDE10A inhibition, highlights the versatility of this chemical scaffold in drug development (Kunitomo et al., 2014).
Fluorescent Properties for Biomarkers : Imidazo[1,2-a]pyridines and pyrimidines derivatives, related to the query compound, exhibit significant fluorescence, offering potential as biomarkers and photochemical sensors. Studies on these compounds demonstrate the ability to manipulate fluorescence intensity and emission spectra through structural modifications, making them suitable for various scientific and medical applications (Velázquez-Olvera et al., 2012).
Anticancer and Anti-inflammatory Agents
Potential Anticancer Agents : Compounds structurally related to the query have been synthesized and evaluated for their anticancer activities, with some showing significant topoisomerase IIα inhibitory activity. This research opens avenues for the development of new therapeutic agents targeting cancer cell proliferation and survival mechanisms (Alam et al., 2016).
Anti-inflammatory and Analgesic Activities : Derivatives with modifications at the imidazolidin-2-one moiety have been evaluated for their anti-inflammatory and analgesic properties. Such studies contribute to understanding how structural changes can impact the biological activities of these compounds, guiding the design of new drugs for treating pain and inflammation (Khalifa & Abdelbaky, 2008).
properties
IUPAC Name |
1-(2-fluorophenyl)-3-[2-oxo-2-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethyl]imidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN5O3/c20-15-3-1-2-4-16(15)25-10-9-24(19(25)27)13-18(26)23-8-5-14(12-23)28-17-11-21-6-7-22-17/h1-4,6-7,11,14H,5,8-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJDCEYSLQPXMRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CN=C2)C(=O)CN3CCN(C3=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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